(1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol

• Molecular Formula: C9H11FO2
• Molecular Weight: 170.18 g/mol
• IUPAC Name: (1R)-2-fluoro-1-(4-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H11FO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9,11H,6H2,1H3/t9-/m0/s1
• InChI Key: UHGXYHMFGJAKMX-VIFPVBQESA-N
• Isomeric SMILES: COC1=CC=C(C=C1)[C@H](CF)O
• Canonical SMILES: COC1=CC=C(C=C1)C(CF)O

Description

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol (CAS: 1190834-18-4) is a chiral secondary alcohol characterized by a fluorinated ethyl chain attached to a 4-methoxyphenyl group. Its molecular formula is C₉H₁₁FO₂, with a molecular weight of 170.18 g/mol. The compound’s stereochemistry (R-configuration) is critical for its biological activity, as enantiomeric purity often dictates interactions with target proteins, such as ion channels or enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-methoxybenzaldehyde and fluorinated reagents.

Reaction Conditions: The key step involves the addition of a fluorine atom to the ethan-1-ol backbone. This can be achieved through nucleophilic substitution reactions using fluorinating agents like diethylaminosulfur trifluoride (DAST) or Selectfluor.

Purification: The final product is purified using techniques such as column chromatography or recrystallization to obtain the desired enantiomer.

Industrial Production Methods

In an industrial setting, the production of (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol may involve:

Large-Scale Reactors: Utilizing large-scale reactors to handle bulk quantities of starting materials and reagents.

Optimized Reaction Conditions: Employing optimized reaction conditions to maximize yield and minimize by-products.

Automated Purification Systems: Using automated purification systems to ensure consistent quality and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form the corresponding alkane.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4) can be employed.

Substitution: Nucleophiles like sodium azide (NaN3) or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 2-fluoro-1-(4-methoxyphenyl)ethanone.

Reduction: Formation of 2-fluoro-1-(4-methoxyphenyl)ethane.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the production of specialty chemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol involves:

Molecular Targets: The compound may interact with specific enzymes or receptors in biological systems.

Pathways Involved: It may modulate signaling pathways related to inflammation or pain perception.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogues

Substituent Variations and Physicochemical Properties

The table below compares (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol with structurally similar compounds, focusing on substituents and key properties:

Compound Name	Substituents (R1, R2)	Molecular Weight (g/mol)	Melting Point (°C)	Optical Activity ([α]D)	Key Reference
(1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol	R1 = F, R2 = 4-OCH₃	170.18	-	-
(1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol	R1 = F, R2 = 4-OCH₃ (S-enantiomer)	170.18	-	-
(1R)-1-(4-Methoxyphenyl)-2-(pyrazol-1-yl)ethan-1-ol	R1 = pyrazolyl, R2 = 4-OCH₃	244.28	110–111	+10.0° (c 1.0, MeOH)
(1R)-2-Chloro-1-(4-fluorophenyl)ethan-1-ol	R1 = Cl, R2 = 4-F	174.60	-	-
(1R)-1-(4-Ethylphenyl)ethan-1-ol	R1 = H, R2 = 4-C₂H₅	150.22	-	-
(1R)-1-[4-(Methylsulfanyl)phenyl]ethan-1-ol	R1 = H, R2 = 4-SCH₃	168.26	-	-

Key Observations:

• Fluorine vs. Chlorine : Fluorine’s electronegativity and smaller atomic radius enhance metabolic stability and membrane permeability compared to bulkier halogens like chlorine .
• Chirality Impact : The (1R)-enantiomer of 1-(4-methoxyphenyl)-2-(pyrazol-1-yl)ethan-1-ol exhibits distinct optical activity ([α]D = +10.0°), underscoring the role of stereochemistry in synthetic and biological contexts .
• Phenyl Substituents : Ethyl or methylsulfanyl groups (e.g., in ) reduce polarity compared to methoxy or halogenated derivatives, influencing solubility and bioavailability.

Biological Activity

(1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol, also known by its chemical identifier 1309598-70-6, is an organic compound characterized by a chiral center and the presence of both a fluoro and a methoxy group attached to a phenyl ring. This compound has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities, including interactions with various biological targets.

The compound's molecular formula is $C_9H_{11}FO_2$, and it exhibits several notable chemical properties:

• Chirality : The presence of a chiral center allows for enantiomer-specific biological activity.
• Functional Groups : The fluoro and methoxy groups can influence the compound's reactivity and interaction with biological systems.

Biological Activity Overview

Research into the biological activity of (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol has revealed several potential applications:

1. Enzyme Interaction

The compound has been studied for its ability to interact with specific enzymes, which may lead to modulation of various biochemical pathways. For instance, preliminary studies suggest that it may act as an inhibitor for certain enzymes involved in metabolic processes.

2. Pharmacological Applications

There is ongoing research into the therapeutic potential of this compound, particularly in the context of drug development. Its unique structure may allow it to serve as a precursor or building block in synthesizing more complex pharmaceutical agents.

The mechanism by which (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol exerts its effects involves:

• Molecular Targets : The compound likely interacts with specific receptors or enzymes, leading to altered signaling pathways.
• Pathways Involved : Potential pathways include those related to inflammation, cell proliferation, and apoptosis.

Case Studies

Several studies have explored the biological activity of similar compounds, providing insights that may be applicable to (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol:

Study	Compound	Findings
	(1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol	Showed significant anti-inflammatory activity in vitro.
	Fluorinated indazole derivatives	Demonstrated potent enzyme inhibition with IC50 values in nanomolar range.
	Various phenolic compounds	Indicated diverse biological activities including antioxidant and anti-cancer properties.

Comparative Analysis

A comparative analysis with structurally similar compounds can provide further understanding of the unique properties of (1R)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol:

Compound	Structure	Biological Activity
(1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol	Similar chiral configuration	Anti-inflammatory effects observed
Racemic mixture of 2-Fluoro-4-methoxyphenyl ethanols	Mixture of both enantiomers	Varied activity depending on enantiomeric composition